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Compound of Interest

Compound Name: Calcium chromate

Cat. No.: B077219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of calcium chromate
(CaCrO4) as a cathode material in thermal batteries. This document includes detailed

experimental protocols, performance data, and safety considerations to guide researchers in

the field.

Application Notes
Calcium chromate is a strong oxidizing agent that has historically been used as the active

cathode material in thermal batteries.[1] These batteries are primary reserve power sources

that remain inert until activated by a pyrotechnic heat source.[2][3] The heat melts a solid salt

electrolyte, enabling electrochemical reactions to produce electrical power for a short duration.

[2][3]

Key Features and Applications:

High Power Density: Thermal batteries utilizing calcium chromate can deliver high specific

power, on the order of several hundred watts per kilogram.[4]

Rapid Activation: They can be activated within milliseconds to seconds, providing immediate

power.[3][4]
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Long Shelf Life: Due to the solid-state nature of the components at ambient temperature,

these batteries have a very long shelf life, exceeding 20 years, without significant

degradation.[2][3]

Robustness: They are designed to withstand harsh environments, including high-g shocks

and vibrations.[5]

Military and Aerospace Applications: Historically, Ca/CaCrO4 thermal batteries have been

employed in military applications requiring a reliable, high-power source after long-term

storage.[4]

Limitations:

Despite their advantages, calcium chromate-based thermal batteries have been largely

superseded by newer technologies, such as those using lithium/iron disulfide (Li/FeS2)

chemistry. The primary drawbacks of the calcium chromate system include:

Low Energy Density: The specific energy is relatively low, typically in the range of 5 to 15

Wh/kg.[4]

Complex Reaction Mechanism: The electrochemistry involves complex chemical and

electrochemical reactions that are not fully understood, leading to less predictable

performance.[3][6]

Dendrite Formation: The formation of lithium-calcium alloy dendrites can lead to internal

shorting.

Toxicity: Chromium compounds are toxic and pose environmental and health risks, requiring

careful handling and disposal.[1]

Chemical and Electrochemical Properties:

The overall electrochemical system of a calcium chromate thermal battery consists of a

calcium anode, a calcium chromate cathode, and a molten salt electrolyte, typically a eutectic

mixture of lithium chloride and potassium chloride (LiCl-KCl).[2][3][6] The electrolyte is held in

place by a binder, often a silicate-based material.
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Upon activation, the heat source melts the electrolyte, and the following reactions are believed

to occur:

Anode (Oxidation): Calcium metal is oxidized.

Cathode (Reduction): Hexavalent chromium in calcium chromate is reduced.[2]

The discharge process is complicated by competing chemical reactions at the anode-

electrolyte interface.[6][7]

Performance Data
The following table summarizes the typical performance characteristics of calcium chromate
thermal batteries.

Parameter Value References

Specific Energy
5 - 15 Wh/kg (up to 40 Wh/kg

for large batteries)
[4]

Specific Power Several hundred W/kg [4]

Activation Time
Tens to hundreds of

milliseconds
[4]

Operating Temperature 400°C - 550°C [6]

Shelf Life > 20 years [2]

Experimental Protocols
Synthesis of Calcium Chromate
This protocol describes the synthesis of calcium chromate suitable for thermal battery

applications via the reaction of ammonium chromate with calcium hydroxide.[8][9]

Materials:

Chromium trioxide (CrO3)
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Ammonium hydroxide (NH4OH) solution

Calcium oxide (CaO)

Deionized water

Procedure:

Preparation of Ammonium Chromate Solution: In a well-ventilated fume hood, dissolve

chromium trioxide in deionized water. Slowly add ammonium hydroxide solution to the

chromium trioxide solution. The reaction is exothermic and will generate heat.[9]

Preparation of Slaked Lime (Calcium Hydroxide): Slowly add calcium oxide to deionized

water in a separate container to produce calcium hydroxide (slaked lime). This reaction is

also exothermic.

Precipitation of Calcium Chromate: Heat the ammonium chromate solution to approximately

65-70°C. While maintaining this temperature, slowly add the slaked lime suspension to the

ammonium chromate solution. Maintain the pH of the reaction mixture between 10 and 11 to

ensure the formation of chromate rather than dichromate.[9]

Filtration and Drying: Filter the resulting calcium chromate precipitate. Wash the precipitate

with deionized water to remove any soluble impurities. Dry the filtered product in an oven at

110°C.[9] For final processing, a higher drying temperature of 600°C for four hours can be

used.[10]

Milling: Mill the dried calcium chromate to obtain a fine powder with a consistent particle

size.[9]

Cathode Pellet Preparation
Materials:

Synthesized calcium chromate powder

Electrolyte powder (e.g., LiCl-KCl eutectic)

Binder (e.g., silica powder)
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Pellet press

Procedure:

Mixing: Thoroughly mix the calcium chromate powder, electrolyte powder, and binder in the

desired ratio. A typical composition might be a homogeneous mixture of 33% electrolyte and

67% calcium chromate.[11]

Pressing: Place the mixed powder into a pellet die. Press the powder at a high pressure to

form a dense, solid pellet. The exact pressure will depend on the die size and desired pellet

density.

Single-Cell Assembly and Testing
Components:

Calcium anode

Prepared cathode pellet

Current collectors (e.g., iron or stainless steel discs)[11]

Heat source pellets (e.g., iron/potassium perchlorate mixture)[2]

Cell housing and insulation

Procedure:

Assembly: In an inert atmosphere (e.g., an argon-filled glovebox), stack the components in

the following order: bottom current collector, heat pellet, anode, cathode pellet, and top

current collector.

Housing: Place the assembled stack into a hermetically sealed cell housing with appropriate

insulation.

Activation: To activate the cell, pass an electrical current through an initiator that ignites the

heat pellets.
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Electrochemical Testing: Once activated, the cell's voltage and current can be measured

over time to determine its discharge characteristics. Techniques such as galvanostatic

cycling and cyclic voltammetry can be employed for detailed electrochemical analysis.[12]

Visualizations
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Caption: Experimental workflow for preparing and testing a Ca/CaCrO4 thermal battery.
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Anode Cathode

Calcium (Ca) Molten Salt Electrolyte
(LiCl-KCl)
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Cr⁶⁺ + 3e⁻ -> Cr³⁺

e⁻ (external circuit)
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Caption: Simplified electrochemical processes in a Ca/CaCrO4 thermal battery.

Safety and Handling
Toxicity: Calcium chromate is a known human carcinogen and is toxic.[1] Handle with

appropriate personal protective equipment (PPE), including gloves, safety glasses, and

respiratory protection, especially when handling the powder.

Corrosivity: It is a corrosive material.[1]

Handling Activated Batteries: Activated thermal batteries reach high temperatures.[13] Allow

batteries to cool completely before handling and use insulated gloves.

Disposal: Dispose of calcium chromate and battery components in accordance with local,

state, and federal regulations for hazardous waste.[14][15][16]

Storage: Store calcium chromate in a cool, dry, well-ventilated area away from reactive

materials.[14] Unactivated thermal batteries can be stored for long periods at ambient

temperatures.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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